Cas no 391671-96-8 (Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-)
391671-96-8 structure
Product Name:Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-
CAS No:391671-96-8
MF:C24H31N3O6S
MW:489.584445238113
CID:1497814
Update Time:2024-08-24
Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-
- Phenol, 4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]-
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- Inchi: 1S/C24H31N3O6S/c1-24(2,3)23-26-22(27-33-23)16-34(30,31)21-10-4-17(5-11-21)12-13-25-14-19(29)15-32-20-8-6-18(28)7-9-20/h4-11,19,25,28-29H,12-16H2,1-3H3/t19-/m0/s1
- InChI Key: AVDOIUVMKWQZEJ-IBGZPJMESA-N
- SMILES: C1(O)=CC=C(OC[C@@H](O)CNCCC2=CC=C(S(CC3N=C(C(C)(C)C)ON=3)(=O)=O)C=C2)C=C1
Computed Properties
- Exact Mass: 489.19353
Experimental Properties
- Density: 1.275±0.06 g/cm3(Predicted)
- Boiling Point: 740.6±70.0 °C(Predicted)
- PSA: 134.78
- pka: 14.04±0.20(Predicted)
Phenol,4-[(2S)-3-[[2-[4-[[[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]methyl]sulfonyl]phenyl]ethyl]amino]-2-hydroxypropoxy]- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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